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Cat. No.: B12371267 Get Quote

Introduction

Sirtuin 5 (SIRT5) is a member of the sirtuin family of NAD+-dependent protein deacylases that

is primarily localized in the mitochondria.[1][2] It plays a crucial role in regulating cellular

metabolism by removing negatively charged acyl groups such as succinyl, malonyl, and glutaryl

from lysine residues on target proteins.[1][3][4] This post-translational modification is vital for

the control of metabolic pathways including the tricarboxylic acid (TCA) cycle, glycolysis, fatty

acid oxidation, and reactive oxygen species (ROS) detoxification.[3][4][5] SIRT5 inhibitor 8 is a

competitive inhibitor of SIRT5 with an IC50 of 5.38 μM, making it a valuable chemical tool for

studying the biological functions of SIRT5 and its potential as a therapeutic target in various

diseases, including cancer.[6]

This document provides a detailed protocol for the preparation, storage, and handling of a

SIRT5 inhibitor 8 stock solution using dimethyl sulfoxide (DMSO) as the solvent.

Data Presentation
Quantitative data for SIRT5 inhibitor 8 are summarized in the tables below for easy reference.

Table 1: Physicochemical and Biological Properties of SIRT5 Inhibitor 8
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Property Value Reference

Molecular Formula C₂₂H₂₅ClN₈O₂S [6]

Molecular Weight 501.00 g/mol [6]

Appearance Solid [6]

IC₅₀ (SIRT5) 5.38 μM [6]

Table 2: Recommended Storage Conditions for SIRT5 Inhibitor 8

Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [6]

4°C 2 years [6]

In Solvent (DMSO) -80°C 6 months [6]

-20°C 1 month [6]

Experimental Protocols
Materials and Equipment

SIRT5 inhibitor 8 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber, or foil-wrapped microcentrifuge tubes (1.5 mL)

Analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, for aiding dissolution)
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions

Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact with the inhibitor and DMSO.

Consult the Safety Data Sheet (SDS) for SIRT5 inhibitor 8 and DMSO before handling.

Protocol for Preparing a 10 mM Stock Solution

Equilibration: Allow the vial of SIRT5 inhibitor 8 powder and the bottle of DMSO to

equilibrate to room temperature before opening to prevent moisture condensation.

Calculation: To prepare a 10 mM stock solution, use the following calculation:

Weight (mg) = Desired Volume (mL) x Concentration (mM) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock:

Weight (mg) = 1 mL x 10 mmol/L x 501.00 g/mol = 5.01 mg

Weighing: Carefully weigh out 5.01 mg of SIRT5 inhibitor 8 powder using an analytical

balance and place it into a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear solution should be observed.

If the compound does not dissolve completely, sonicate the tube in a water bath for 5-10

minutes at room temperature.[7]

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber, or foil-wrapped

microcentrifuge tubes.[8][9]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[6]

Protocol for Preparing Working Solutions

For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell

culture medium to the final desired working concentration.

Thawing: Thaw a single aliquot of the stock solution at room temperature.

Dilution: Perform serial dilutions in cell culture medium. To prevent precipitation, add the

stock solution to the medium while gently vortexing.[7]

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is low (typically ≤ 0.5%, with ≤ 0.1% preferred) to avoid solvent-induced cytotoxicity.

[7][9] A vehicle control (medium with the same final concentration of DMSO) should always

be included in experiments.

Mandatory Visualization
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Caption: Experimental workflow for preparing SIRT5 inhibitor 8 stock solution.
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Caption: Simplified diagram of SIRT5's role in regulating metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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